Tantalum telluride

• IUPAC Name: bis(tellanylidene)tantalum
• InChI: InChI=1S/Ta.2Te
• InChI Key: HQZPMWBCDLCGCL-UHFFFAOYSA-N
• Canonical SMILES: [Te]=[Ta]=[Te]
• Molecular Formula: TaTe2
• DSSTOX Substance ID: DTXSID3065241
• Molecular Weight: 436.1 g/mol
• CAS No.: 12067-66-2

Description

Tantalum telluride (TaTe₂) is a layered transition metal dichalcogenide (TMD) with the chemical formula TaTe₂. It crystallizes in a monoclinic structure (space group C2/m) and exhibits unique electronic properties, including metallic conductivity, charge density wave (CDW) behavior at ~160–180 K, and superconductivity under hydrostatic pressure or at ultralow temperatures (~0.1 K) . TaTe₂ is synthesized via flux zone methods or chemical vapor transport (CVT), yielding crystals with low defect concentrations (10¹⁰–10¹¹ cm⁻²) and excellent environmental stability . Applications include sputtering targets for semiconductor deposition (99.999% purity) and research into quantum materials due to its CDW and superconducting phases .

Preparation Methods

Synthetic Routes and Reaction Conditions: Tantalum telluride can be synthesized through various methods, including chemical vapor deposition, hydrothermal synthesis, and solid-state reactions. One common method involves heating tantalum pentachloride (TaCl₅) and tellurium powder in a mixed atmosphere of a protective gas and hydrogen at a deposition temperature of 620 to 700 degrees Celsius .

Industrial Production Methods: In industrial settings, this compound is often produced using scalable methods such as solid-state lithiation and exfoliation. This involves heating a mixture of bulk this compound crystals and lithium hydroboride (LiBH₄) to 350 degrees Celsius in an argon atmosphere, followed by exfoliation into nanosheets through hydrolysis .

Chemical Reactions Analysis

Types of Reactions: Tantalum telluride undergoes various chemical reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized using strong oxidizing agents such as nitric acid.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride (NaBH₄).

Substitution: Substitution reactions often involve halogenating agents.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce tantalum oxide and tellurium dioxide, while reduction may yield elemental tantalum and tellurium .

Scientific Research Applications

Tantalum telluride has a wide range of scientific research applications:

Chemistry: It is used in the synthesis of other complex compounds and as a catalyst in various chemical reactions.

Biology and Medicine: this compound has shown potential in antimicrobial applications, particularly against bacteria such as Escherichia coli and Staphylococcus aureus.

Industry: It is used in the production of high-performance electrode materials for batteries and capacitors

Mechanism of Action

The mechanism of action of tantalum telluride involves its unique electronic and structural properties. The compound exhibits a structural phase transition at around 170 K, which involves the rearrangement of the tantalum atomic network from a “ribbon chain” to a “butterfly-like” pattern . This transition affects the electronic states of the compound, making it suitable for various applications in catalysis and energy storage.

Comparison with Similar Compounds

Transition Metal Tellurides

Tungsten Telluride (WTe₂)

• Structure : Orthorhombic (Pmn2₁), layered.
• Properties: Type-II Weyl semimetal, large magnetoresistance, non-saturating resistivity.
• Applications : Spintronics, topological materials .
• Comparison : Unlike TaTe₂, WTe₂ lacks CDW behavior but shares layered metallic conductivity.

Molybdenum Telluride (MoTe₂)

• Structure: Hexagonal (2H phase) or monoclinic (1T' phase).
• Properties : Semiconductor-to-metal transition, superconductivity (Tc ~8 K in 1T' phase).
• Applications : Flexible electronics, superconducting devices.
• Comparison: MoTe₂’s phase-dependent electronic properties contrast with TaTe₂’s stable monoclinic CDW phase .

Niobium Telluride (NbTe₂)

• Structure : Hexagonal (P6₃/mmc).
• Properties : Metallic, anisotropic conductivity.
• Applications : Lubricants, thin-film coatings.
• Comparison : NbTe₂ lacks CDW or superconducting transitions observed in TaTe₂ .

Quasicrystalline Approximants

Ta₂₁Te₁₃ and Ta₉₇Te₆₀

• Structure : Hexagonal approximants of dodecagonal quasicrystals.
• Properties : Twelvefold rotational symmetry, metallic conductivity.
• Applications : Model systems for quasicrystal physics.
• Comparison : These compounds differ structurally from layered TaTe₂ but share tantalum-tellurium bonding motifs .

Thermoelectric Tellurides

Bismuth Antimony Telluride (BiSbTe)

• Structure : Rhombohedral (R3m).
• Properties : High thermoelectric figure of merit (ZT = 1.4 at 100°C), low thermal conductivity (1.2 W/m·K).
• Applications : Cooling devices, waste heat recovery.
• Comparison: BiSbTe’s high ZT contrasts with TaTe₂’s focus on CDW physics, though both exploit phonon scattering .

Lead Telluride (PbTe)

• Structure : Cubic (Fm3m).
• Properties : High ZT (1.8 at 600 K), narrow bandgap semiconductor.
• Applications : Thermoelectric generators.
• Comparison : PbTe’s carrier concentration tuning contrasts with TaTe₂’s pressure-induced superconductivity .

Quaternary Tellurides

Tantalum Silicon Telluride (Ta₄SiTe₄)

• Structure : Low-dimensional chains.
• Properties : Anisotropic electrical conductivity, paramagnetic behavior.
• Applications: None reported; fundamental studies only.
• Comparison : Ta₄SiTe₄’s 1D structure differs from TaTe₂’s 2D layers .

Data Tables

Table 1: Structural and Electronic Properties

Compound	Crystal System	Key Properties	Applications
TaTe₂	Monoclinic	CDW at 160–180 K, superconductivity	Sputtering targets, QM research
WTe₂	Orthorhombic	Type-II Weyl semimetal	Spintronics
BiSbTe	Rhombohedral	ZT = 1.4 (100°C)	Thermoelectrics
Ta₂₁Te₁₃	Hexagonal	Quasicrystal approximant	Model systems

Table 2: Thermoelectric Performance Comparison

Compound	ZT Value	Temperature Range	Thermal Conductivity (W/m·K)
BiSbTe	1.4	100°C	1.2
PbTe	1.8	600 K	2.0
TaTe₂	N/A	N/A	N/A

Key Research Findings

• CDW in TaTe₂ : Suppressed under pressure, leading to superconductivity, suggesting competition between CDW and superconducting phases .
• Quasicrystal Approximants : Ta₂₁Te₁₃ and Ta₉₇Te₆₀ provide insights into dodecagonal symmetry but lack the layered topology of TaTe₂ .

Biological Activity

Tantalum telluride (TaTe) is a compound that has garnered attention in various scientific fields, particularly in chemistry and biology. This article explores its biological activity, focusing on antimicrobial properties, mechanisms of action, and potential applications in medicine.

Overview of this compound

This compound is a binary compound composed of tantalum and tellurium. It is recognized for its unique structural properties, including the formation of dodecagonal chalcogenide quasicrystals. These properties make it suitable for various applications, including catalysis and as a material in electronic devices.

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of this compound, particularly against pathogenic bacteria such as Escherichia coli and Staphylococcus aureus. The compound has shown promise in inhibiting bacterial growth, which is crucial for developing new antimicrobial agents.

Case Studies

• Comparative Study of Transition Metal Tellurides :
  A study evaluated the antimicrobial properties of this compound in comparison to other transition metal selenides and tellurides. The results indicated that TaTe exhibited significant microcidal activity against various bacterial strains. Molecular docking studies further revealed its binding interactions with key bacterial proteins, such as β-lactamase and dihydrofolate reductase, which are essential for bacterial survival .
• Nanocomposite Applications :
  Research on nanocomposites incorporating this compound demonstrated enhanced antibacterial effects. The synthesized materials were characterized using techniques like XRD and FESEM, showing nanoscale particles with effective antimicrobial activity. The study emphasized the importance of size and morphology in determining the biological efficacy of these compounds .

The mechanism underlying the antimicrobial activity of this compound involves several pathways:

• Cell Membrane Disruption : TaTe may interact with bacterial cell membranes, leading to structural damage and increased permeability.
• Inhibition of Key Enzymes : By binding to essential enzymes involved in bacterial metabolism, this compound can disrupt critical biochemical pathways necessary for bacterial growth and replication .
• Reactive Oxygen Species (ROS) Generation : The compound may induce oxidative stress within bacterial cells by generating reactive oxygen species, further contributing to its bactericidal effect.

Research Findings Summary

Study	Findings
Comparative Study	TaTe showed significant microcidal activity against E. coli and S. aureus; effective binding to critical bacterial proteins was observed.
Nanocomposite Research	Enhanced antibacterial effects noted; characterization confirmed nanoscale morphology linked to biological efficacy.

Future Directions

The potential applications of this compound extend beyond its current uses in electronics and catalysis. Its antimicrobial properties suggest it could be developed into coatings for medical implants or as a component in new antibacterial formulations. Ongoing research is needed to fully understand its mechanisms of action and optimize its use in clinical settings.

Q & A

Basic Research Questions

Q. What are the standard synthesis methods for high-purity tantalum telluride (TaTe₂), and how can contamination be minimized during preparation?

• Methodological Answer : High-purity TaTe₂ is typically synthesized via solid-state reactions using stoichiometric ratios of tantalum (99.9995% purity) and tellurium powders under inert atmospheres (e.g., argon) to prevent oxidation. Contamination is minimized by using glovebox protocols for handling hygroscopic precursors and annealing at controlled temperatures (e.g., 800–1000°C) in sealed quartz ampoules. Post-synthesis, trace impurities are quantified via inductively coupled plasma mass spectrometry (ICP-MS) .

Q. Which characterization techniques are most effective for determining the crystal structure and phase purity of this compound?

• Methodological Answer : X-ray diffraction (XRD) and high-resolution transmission electron microscopy (HRTEM) are critical for structural analysis. For example, XRD identifies hexagonal or dodecagonal approximant phases, while selected-area electron diffraction (SAED) in HRTEM resolves quasicrystalline ordering. Energy-dispersive X-ray spectroscopy (EDS) confirms stoichiometry, and Raman spectroscopy detects vibrational modes linked to Te-Te bonding distortions .

Advanced Research Questions

Q. How can researchers design experiments to investigate charge density wave (CDW) transitions in this compound, and what are common pitfalls in data interpretation?

• Methodological Answer : CDW transitions in TaTe₂ are studied using angle-resolved photoemission spectroscopy (ARPES) to map electronic band structure changes and ultrafast pump-probe techniques to track transient phase dynamics. A common pitifact is misinterpreting thermal lattice fluctuations as CDW signatures; thus, temperature-dependent resistivity measurements and X-ray diffraction (to monitor superlattice peaks) must corroborate ARPES findings. Control experiments under varying strain conditions (via piezoelectric substrates) help isolate CDW-driven effects .

Q. What methodologies are recommended for analyzing mechanical-electrical coupling effects in this compound under compressive stress?

• Methodological Answer : Dynamic impact tests using standardized equipment (e.g., machete hammer setups) simulate compressive loads while monitoring leakage current or resistivity changes. Coupled mechanical-electrical models, validated via finite element analysis (FEA), should account for microstructural deformation (e.g., Ta₂O₅ dielectric particle transient deformation) and contact area changes between MnO₂/Ta interfaces. Post-test SEM or TEM imaging quantifies microscale cracks or particle rearrangements .

Q. How can discrepancies between computational simulations and experimental results for this compound’s electronic properties be reconciled?

• Methodological Answer : Discrepancies often arise from oversimplified density functional theory (DFT) models that neglect electron-phonon coupling or disorder effects. Hybrid functionals (e.g., HSE06) improve bandgap accuracy, while molecular dynamics (MD) simulations incorporating defect dynamics (e.g., Te vacancies) better align with experimental resistivity data. Experimental validation via scanning tunneling microscopy (STM) can directly compare simulated and observed surface electronic states .

Q. Experimental Design & Data Analysis

Q. What strategies ensure reproducibility in synthesizing metastable phases of this compound?

• Methodological Answer : Metastable phases (e.g., quasicrystalline TaTe₂) require precise control of cooling rates (e.g., quenching in liquid nitrogen) and in-situ monitoring via differential scanning calorimetry (DSC). Replication studies should standardize precursor particle sizes (50–80 nm Ta powder) and annealing durations, with cross-lab validation using synchrotron XRD to confirm phase consistency .

Q. How should researchers address contradictory reports on this compound’s thermal stability in oxidative environments?

• Methodological Answer : Contradictions often stem from varying experimental conditions (e.g., oxygen partial pressure, heating rates). Thermogravimetric analysis (TGA) under controlled O₂ flow (0.1–1 atm) clarifies degradation thresholds. Complementary X-ray photoelectron spectroscopy (XPS) identifies surface oxidation products (e.g., TeO₂ vs. Ta₂O₅), while in-situ TEM observes real-time structural changes at 500–700°C .

Q. Advanced Structural and Electronic Probes

Q. What advanced microscopy techniques are critical for resolving atomic-scale defects in this compound?

• Methodological Answer : Aberration-corrected STEM in high-angle annular dark-field (HAADF) mode visualizes Te vacancy clusters and grain boundaries. Electron energy loss spectroscopy (EELS) maps localized plasmonic excitations near defects, while conductive AFM correlates topography with conductivity variations. For dynamic studies, in-situ TEM with mechanical stages tracks defect evolution under strain .